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Compound of Interest

Compound Name: YK5

Cat. No.: B15566569

Audience: Researchers, scientists, and drug development professionals.

Introduction to YK5

YKS5 is a potent and selective inhibitor of Heat shock protein 70 (Hsp70).[1][2] It functions by
binding to an allosteric pocket of cytosolic Hsp70s in cancer cells.[2][3] This binding interferes
with the formation of active oncogenic Hsp70/Hsp90/client protein complexes, leading to the
degradation of onco-client proteins such as HER2, Raf-1, and Akt kinases.[1] Consequently,
YKS5 can inhibit cell proliferation and induce apoptosis in cancer cells, making it a valuable tool
for research in oncology and drug development.[1]

Chemical Properties of YK5

A summary of the key chemical and physical properties of YKS5 is provided in the table below.
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Property Value

N-[6-Amino-2-[[4,6-dimethoxy-2-(4-methyl-1-
Chemical Name piperazinyl)-5-pyrimidinyl]thio]-4-pyrimidinyl]-2-

propenamide[3]

Molecular Formula C18H24N803S[3]
Molecular Weight 432.50 g/mol [3]
CAS Number 1268273-23-9[1]
Appearance Solid powder([3]
Purity >98%][3]
Solubility Soluble in DMSOJ3]

Protocols

Materials and Equipment

Materials:

e YKS5 solid powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile, nuclease-free microcentrifuge tubes or cryovials

» Sterile, filtered pipette tips

e Cell culture medium appropriate for the cell line in use

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Equipment:

o Calibrated analytical balance

e \ortex mixer
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Calibrated micropipettes

Biological safety cabinet (BSC)

Refrigerator (2-8°C)

Freezer (-20°C and -80°C)

Preparation of a 10 mM YK5 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of YK5 in DMSO.

Equilibration: Allow the vial containing the YKS5 solid powder to equilibrate to room
temperature for at least 20 minutes before opening. This prevents moisture condensation on
the compound.

Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of YK5
powder. To prepare 1 mL of a 10 mM stock solution, weigh 4.325 mg of YK5.

o Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (432.50 g/mol ) * (1000 mg/g) * 1 mL = 4.325
mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the YK5 powder. For a 10
mM solution with 4.325 mg of YK5, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the YK5 is completely dissolved. Gentle warming
in a water bath (up to 37°C) can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-
free cryovials to avoid repeated freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots as recommended in the storage table
below.

Preparation of Working Solutions for in vitro
Experiments
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Working solutions should be prepared fresh for each experiment by diluting the high-
concentration stock solution into the appropriate cell culture medium.

Thawing: Thaw a single aliquot of the 10 mM YKS5 stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
stock solution in cell culture medium. For example, to prepare a 100 uM intermediate
solution, add 2 pL of the 10 mM stock solution to 198 uL of cell culture medium.

 Final Dilution: Add the required volume of the intermediate or stock solution to the final
volume of cell culture medium to achieve the desired working concentration. For example, to
prepare 1 mL of a 5 uM working solution from a 100 uM intermediate stock, add 50 pL of the
intermediate solution to 950 pL of culture medium.

» Vehicle Control: It is critical to include a vehicle control in all experiments. The vehicle control
should contain the same final concentration of DMSO as the experimental samples.

o Immediate Use: Use the freshly prepared working solutions immediately.

Example Working Concentrations: For cell proliferation and apoptosis assays in SKBr3 cells,
working concentrations of 0.5 uM, 1 uM, and 5 uM have been used for incubation periods of 24
to 72 hours.[1]

Desired Final Volume of 10 mM Stock Final DMSO Concentration
Concentration (pM) (uL) for 1 mL Final Volume (%)

0.5 0.05 0.005

1.0 0.1 0.01

5.0 0.5 0.05

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of YK5.
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Storage

Form Duration Notes
Temperature
) Short-term (days to Store in a dry, dark
Solid Powder 0-4°C )
weeks) environment.[3]

Long-term (months to Store in a dry, dark

-20°C _
years) environment.[3]
Stock Solution (in Avoid repeated
-20°C Up to 1 month
DMSO) freeze-thaw cycles.[1]
Recommended for
-80°C Up to 6 months

long-term storage.[1]

Visualized Workflows and Pathways
Experimental Workflow for YK5 Stock Preparation

The following diagram outlines the general workflow for preparing YK5 stock and working
solutions for use in cell culture experiments.
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Stock Solution Preparation
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Caption: Workflow for preparing YK5 stock and working solutions.
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Simplified Signhaling Pathway of YK5 Inhibition

This diagram illustrates the inhibitory effect of YK5 on the Hsp70/Hsp90 chaperone machinery,
which is crucial for the stability and function of various oncogenic client proteins.
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Caption: YK5 inhibits Hsp70, disrupting oncogenic protein stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solutions for in vitro Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566569#preparing-yk5-stock-solutions-for-in-vitro-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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